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Compound of Interest

Compound Name: 3-Chlorogentisyl alcohol

Cat. No.: B15617401

Essential Safety and Handling Guide for 3-
Chlorogentisyl Alcohol

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel, including researchers, scientists, and drug development professionals working with
3-Chlorogentisyl alcohol. Adherence to these procedures is critical for ensuring personal
safety and proper chemical management.

Chemical and Physical Properties

A summary of key quantitative data for 3-Chlorogentisyl alcohol is presented below for easy
reference.
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Property Value Reference
Molecular Formula C7H7CIOs [1112]
Molecular Weight 174.58 g/mol [1]

CAS Number 32744-80-2 [1]

Purity 99.70% [1]
Appearance Solid [2]

0.74 uM (for E. coli B-
ICso0 Value _ [1]
glucuronidase)

Ki Value 0.58 uM [1]

Sparingly soluble in DMSO,
Solubility Ethanol, and PBS (pH 7.2) (1- [2]
10 mg/ml)

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table
outlines the required equipment for handling 3-Chlorogentisyl alcohol, based on general
recommendations for chlorinated and aromatic compounds.
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Body Part Required PPE

Material/Standard

Rationale

Chemical-resistant
Hands
gloves

Nitrile or Neoprene

Protects against skin
contact, absorption,
and irritation. Nitrile
offers good resistance
to solvents, oils, and
bases.[3][4]

Safety goggles or a
Eyes )
full-face shield

ANSI Z87.1/ EN 166

Prevents eye contact
from splashes or
aerosols. A face shield
is recommended
when handling larger
quantities.[3][5]

Body Laboratory coat

Chemically resistant

material

Protects against
incidental skin contact
and contamination of

personal clothing.

Use in a well-
Respiratory ventilated area or

fume hood

N/A

Avoids inhalation of
any potential dust or

vapors.

Operational Plan: Step-by-Step Handling Protocol

Follow this workflow for the safe handling of 3-Chlorogentisyl alcohol from receipt to use.
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Caption: Workflow for Safe Handling of 3-Chlorogentisyl Alcohol.

e Preparation:

o Designate a specific, well-ventilated work area, preferably a chemical fume hood.

o Assemble all necessary PPE as outlined in the table above.
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o Ensure a chemical spill kit is readily accessible.
o Prepare a clearly labeled waste container for halogenated organic waste.
e Handling:
o Put on all required PPE before handling the compound.
o Carefully weigh the solid compound within the fume hood to avoid generating dust.

o When preparing solutions, add the solvent to the solid slowly to prevent splashing. Note its

limited solubility in aqueous solutions.[2]
e Post-Handling:
o Thoroughly decontaminate the work surface and any equipment used.

o Remove PPE, starting with gloves, followed by the lab coat and eye protection, to avoid
cross-contamination.

o Wash hands thoroughly with soap and water after the procedure.

Disposal Plan: Waste Management Protocol

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance. All waste generated from handling 3-Chlorogentisyl alcohol must be treated as

hazardous.
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Waste Generation
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Caption: Disposal Workflow for 3-Chlorogentisyl Alcohol Waste.

» Waste Segregation:

o Solid Waste: All contaminated disposable items, including gloves, weigh paper, and pipette
tips, must be collected in a designated, sealed plastic bag clearly labeled "Halogenated
Organic Waste."

o Liquid Waste: Unused solutions and solvent rinses containing 3-Chlorogentisyl alcohol
must be collected in a dedicated, sealed, and clearly labeled container for "Halogenated
Organic Waste." Do not mix with non-halogenated waste streams.
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e Storage:

o Keep waste containers tightly closed and store them in a cool, dry, and well-ventilated
secondary containment area, away from incompatible materials.

» Disposal:

o Dispose of all waste through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal.[6] Never
dispose of this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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